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Compound of Interest

Compound Name: Copper neodecanoate

Cat. No.: B1604531

Copper (II) neodecanoate is an organometallic compound that has garnered significant interest
across diverse scientific and industrial domains, from the synthesis of conductive materials to
its role as a versatile catalyst in organic chemistry.[1][2] As a copper (I) salt of neodecanoic
acid—a branched-chain C10 carboxylic acid—its structure features a central copper ion
coordinated by two neodecanoate ligands.[1][3] This unique molecular architecture, particularly
the bulky, hydrophobic neodecanoate chains, imparts critical physical properties that dictate its
functionality and application.

The branched nature of the neodecanoate ligand enhances the compound's solubility in
nonpolar organic solvents, a crucial feature for its use in creating homogenous reaction media
and formulating high-quality inks for printed electronics.[1][3] Furthermore, its thermal
decomposition characteristics are pivotal for its application as a precursor in manufacturing
conductive copper films and nanoparticles at relatively low temperatures.[3]

This guide provides a comprehensive overview of the core physical properties of copper
neodecanoate, details the experimental methodologies used for their characterization, and
explains the scientific rationale behind these analytical choices. The objective is to equip
researchers and professionals with the foundational knowledge required to effectively utilize
this compound in their work.

Core Physicochemical Properties

The physical characteristics of copper neodecanoate are fundamental to its handling,
processing, and performance. The following table summarizes its key quantitative properties as
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reported in the literature.

Property

Value

Source(s)

Chemical Formula

C20H38CuQOa

[L1(3][41[5]

Molecular Weight 406.03 - 406.1 g/mol [L1[2113]1[5]
Dark green liquid or blue-green

Appearance _ [1]2][4]
solid

Density (liquid form) ~0.95 g/cm?3 [1]

265.6 °C at 760 mmHg

Boiling Point (Solvent-free); 110 °C [11[2][4]1[6]
(Solvent-dependent)
] ] Not applicable; decomposes
Melting Point [1][3]

prior to melting

Decomposition Temp.

Onset ~220 °C

[1](3]

Flash Point

121.3°C

[416]1[7]

Solubility

Miscible in toluene, xylene;

Insoluble in water

[1](2]

CAS Registry Numbers

50315-14-5, 68084-48-0

[11(3]15]

Structural Characterization and Its Implications

The molecular structure of copper neodecanoate is central to its physical properties. The

compound consists of a copper (Il) ion chelated by two bidentate neodecanoate anions. This

coordination typically results in a square planar or distorted octahedral geometry around the

copper center, a common arrangement for copper carboxylate complexes.[1] The long,

branched alkyl chains of the neodecanoate ligands create a sterically hindered and

hydrophobic exterior, which is directly responsible for its high solubility in organic media and its

utility in solution-based processes.
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TGA Workflow
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Heat from 30°C to 500°C
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Analyze Weight vs. Temp Data

End: Determine T_onset
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Buy Copper neodecanoate | 68084-48-0 [smolecule.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1604531?utm_src=pdf-body-img
https://www.benchchem.com/product/b1604531?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s8401912
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 2. americanelements.com [americanelements.com]
o 3. Copper neodecanoate | 50315-14-5 | Benchchem [benchchem.com]
e 4. neodecanoic acid, copper salt | CAS#:50315-14-5 | Chemsrc [chemsrc.com]

e 5. Copper neodecanoate | C20H38CuO4 | CID 163179 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. alfa-chemistry.com [alfa-chemistry.com]
e 7. Page loading... [guidechem.com]

 To cite this document: BenchChem. [Introduction: Understanding the Significance of Copper
Neodecanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604531#what-are-the-physical-properties-of-
copper-neodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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